4-[4-(benzyloxy)phenyl]-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C27H25N3O4
• Molecular Weight: 455.5 g/mol
• IUPAC Name: 3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-4-(4-phenylmethoxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C27H25N3O4/c31-16-6-15-30-26(19-11-13-20(14-12-19)34-17-18-7-2-1-3-8-18)23-24(28-29-25(23)27(30)33)21-9-4-5-10-22(21)32/h1-5,7-14,26,31-32H,6,15-17H2,(H,28,29)
• InChI Key: GOFGDOHIEDGNMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C3C4=C(C(=O)N3CCCO)NN=C4C5=CC=CC=C5O

Description

This compound belongs to the pyrrolo[3,4-c]pyrazol-6-one family, a class of heterocyclic molecules characterized by fused pyrrole and pyrazole rings. The structure features a 4-(benzyloxy)phenyl group at position 4, a 2-hydroxyphenyl substituent at position 3, and a 3-hydroxypropyl chain at position 3. The benzyloxy group enhances lipophilicity, while the hydroxyl groups improve solubility in polar solvents. Such structural attributes make it a candidate for exploring structure-activity relationships (SAR) in drug discovery, particularly in targeting enzymes or receptors sensitive to aromatic and hydrogen-bonding interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[4-(benzyloxy)phenyl]-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the Pyrrolo[3,4-c]pyrazole Core: This step involves the cyclization of appropriate precursors under controlled conditions. For instance, a reaction between a hydrazine derivative and an α,β-unsaturated carbonyl compound can form the pyrazole ring.

Introduction of the Benzyloxy and Hydroxyphenyl Groups: These groups can be introduced through nucleophilic substitution reactions. For example, a benzyloxyphenyl halide can react with a nucleophile to form the desired benzyloxyphenyl group.

Addition of the Hydroxypropyl Group: This step might involve the use of a hydroxypropyl halide in a substitution reaction to attach the hydroxypropyl group to the core structure.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the hydroxy groups, to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can target the carbonyl groups, converting them into alcohols.

Substitution: The aromatic rings in the compound can participate in electrophilic aromatic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Reagents like halogens (e.g., bromine) and catalysts such as iron(III) chloride (FeCl₃) can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxy groups can yield ketones, while reduction of carbonyl groups can produce alcohols.

Scientific Research Applications

Antioxidant Activity

Research indicates that derivatives of pyrazoles exhibit significant antioxidant properties. The compound's structure allows it to scavenge free radicals effectively, thereby protecting cells from oxidative stress. In vitro studies have shown that similar compounds can outperform standard antioxidants like ascorbic acid in radical scavenging assays .

Anticancer Potential

Compounds with a pyrazole framework have been investigated for their anticancer activities. For instance, studies on related pyrazole derivatives demonstrated cytotoxic effects against various cancer cell lines, suggesting that this compound may also possess similar properties. The mechanism often involves the induction of apoptosis in cancer cells .

Antibacterial Activity

The antibacterial efficacy of pyrazole derivatives has been well-documented. Compounds structurally related to 4-[4-(benzyloxy)phenyl]-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one have shown activity against both Gram-positive and Gram-negative bacteria. This suggests potential applications in developing new antibacterial agents .

Case Studies

• Antioxidant Studies : A study evaluated the radical scavenging activity of several pyrazole derivatives, finding that some exhibited superior antioxidant capabilities compared to established standards .
• Anticancer Research : A series of pyrazole derivatives were synthesized and tested against colorectal carcinoma cell lines, revealing significant cytotoxic effects attributed to the induction of apoptosis .
• Antibacterial Screening : Compounds related to the target structure were screened for antibacterial activity using agar diffusion methods, demonstrating effectiveness against Staphylococcus aureus and other pathogens .

Mechanism of Action

The mechanism by which 4-[4-(benzyloxy)phenyl]-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one exerts its effects depends on its interaction with molecular targets. For instance, it may inhibit specific enzymes by binding to their active sites or modulate receptor activity by interacting with binding domains. The pathways involved could include signal transduction, metabolic regulation, or gene expression modulation.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound shares a core pyrrolo[3,4-c]pyrazol-6-one scaffold with several analogues, but substituent variations significantly alter its properties. Key comparisons include:

Compound Name	Substituents at Key Positions	Key Structural Differences	References
Target Compound	4-(benzyloxy)phenyl, 3-(2-hydroxyphenyl), 5-(3-hydroxypropyl)	Reference for comparison	—
3-(2-Hydroxyphenyl)-5-(3-hydroxypropyl)-4-(3,4,5-trimethoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	4-(3,4,5-trimethoxyphenyl)	Methoxy groups increase lipophilicity and electron density, potentially altering binding
4-[4-(Benzyloxy)-3-ethoxyphenyl]-3-(2-hydroxy-3,5-dimethylphenyl)-5-(2-hydroxyethyl)-...	3-ethoxy and 3,5-dimethylphenyl groups, 2-hydroxyethyl chain	Ethoxy and methyl groups introduce steric hindrance; shorter hydroxyethyl chain
5-[2-(3,4-Dimethoxyphenyl)ethyl]-3-(2-hydroxyphenyl)-4-(4-isopropylphenyl)-...	4-isopropylphenyl, 5-(3,4-dimethoxyphenylethyl)	Isopropyl and dimethoxy groups enhance hydrophobicity and conformational flexibility
3-Hydroxy-1-(2-hydroxypropyl)-4-(4-methylbenzoyl)-5-(3-trifluoromethylphenyl)-1,5-dihydro-pyrrol-2-one	Trifluoromethylphenyl and methylbenzoyl groups (non-pyrazol-6-one core)	Different core structure (pyrrol-2-one) with strong electron-withdrawing CF3 group

Physicochemical Properties

• Solubility : The target compound’s 3-hydroxypropyl and 2-hydroxyphenyl groups likely improve aqueous solubility compared to analogues with methoxy or trifluoromethyl substituents (e.g., ).
• Melting Points : While direct data for the target compound is unavailable, analogues like 3-hydroxy-1-(2-hydroxypropyl)-4-(4-methylbenzoyl)-5-(3-trifluoromethylphenyl)-1,5-dihydro-pyrrol-2-one exhibit high melting points (205–207°C), suggesting that hydroxyl and aromatic groups promote crystalline stability .

Biological Activity

The compound 4-[4-(benzyloxy)phenyl]-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a member of the pyrrolo[3,4-c]pyrazole family, which has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.44 g/mol
• IUPAC Name: 4-[4-(benzyloxy)phenyl]-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

The compound features a complex structure that includes multiple aromatic rings and hydroxyl groups, which are often associated with enhanced biological activity.

Biological Activity Overview

Research indicates that this compound exhibits various biological activities, including:

• Antioxidant Activity: The presence of hydroxyl groups contributes to its ability to scavenge free radicals and reduce oxidative stress. Studies have shown that related compounds in the pyrrolo[3,4-c]pyrazole family demonstrate significant antioxidant properties .
• Antidiabetic Effects: Preliminary studies suggest that the compound may enhance glucose uptake in cells without exhibiting cytotoxicity. This suggests potential as a therapeutic agent for managing diabetes .
• Anti-inflammatory Properties: Some derivatives of pyrrolo[3,4-c]pyrazoles have been reported to inhibit inflammatory pathways, indicating that this compound may also possess anti-inflammatory effects .

The biological effects of 4-[4-(benzyloxy)phenyl]-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one can be attributed to several mechanisms:

• Receptor Modulation: The compound may act on specific receptors involved in glucose metabolism and inflammation.
• Enzyme Inhibition: It is hypothesized that the compound inhibits enzymes that contribute to oxidative stress and inflammation.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antioxidant	Scavenges free radicals
Antidiabetic	Increases glucose uptake
Anti-inflammatory	Inhibits pro-inflammatory pathways

Study Example

A recent study evaluated the hypoglycemic effect of this compound in vitro using HepG2 cells. The results indicated a significant increase in glucose uptake at concentrations ranging from 2.5 to 25 μM without affecting cell viability. This positions the compound as a promising candidate for further research in diabetes management .